6,7-Dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine

• CAS RN: 99300-65-9
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol
• IUPAC Name: 6,7-dimethoxy-2-thiomorpholin-4-ylquinazolin-4-amine
• InChI: InChI=1S/C14H18N4O2S/c1-19-11-7-9-10(8-12(11)20-2)16-14(17-13(9)15)18-3-5-21-6-4-18/h7-8H,3-6H2,1-2H3,(H2,15,16,17)
• InChI Key: UHKANUZENVTMPU-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCSCC3)N)OC
• synonyms: 6,7-dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine; PD 88823; PD-88823

Description

6,7-Dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine, also known as 6,7-Dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine, is a useful research compound. Its molecular formula is C14H18N4O2S and its molecular weight is 306.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 8.00 g of 2-chloro-6,7-dimethoxy-4-quinazolinamine and 6.90 g. of thiomorpholine in 80 ml of chlorobenzene was refluxed for 18 hrs. The reaction mixture was cooled to room temperature, and the precipitate was collected. There was deposited 8.00 g (70.2%) of white powder, mp 267°-269°, dec. The product was recrystallized from methanol to give an analytical sample, mp 270°-271°, dec.